D-myo-Inositol-1,2,3,5-tetraphosphate (sodium salt)
Description
D-myo-Inositol-1,2,3,5-tetraphosphate (Ins(1,2,3,5)P4) is one of the many inositol phosphate isomers that could act as small, soluble second messengers in the transmission of cellular signals. Ins(1,2,3,5)P4 exhibits relatively weak agonist activity at the Ins(1,4,5)P3 receptor expressed in CHO cells, where it induces Ca
Properties
Molecular Formula |
C6H12O18P4 · 4Na |
|---|---|
Molecular Weight |
588 |
InChI |
InChI=1S/C6H16O18P4.4Na/c7-1-3(21-25(9,10)11)2(8)5(23-27(15,16)17)6(24-28(18,19)20)4(1)22-26(12,13)14;;;;/h1-8H,(H2,9,10,11)(H2,12,13,14)(H2,15,16,17)(H2,18,19,20);;;;/q;4*+1/p-4/t1-,2+,3?,4?,5?,6?;;;; |
InChI Key |
HAPJWKRPJAQCRF-GUBBRYCUSA-J |
SMILES |
O[C@@H]1[C@@H](OP([O-])(O)=O)[C@H](O)[C@@H](OP([O-])(O)=O)[C@@H](OP([O-])(O)=O)[C@H]1OP([O-])(O)=O.[Na+].[Na+].[Na+].[Na+] |
Synonyms |
Ins(1,2,3,5)-P4 (sodium salt); 1,2,3,5-IP4 (sodium salt) |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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